Cas no 214551-70-9 (2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine)

• Product Name: 2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine
• CAS No: 214551-70-9
• MF: C₁₉H₁₇ClN₂
• MW: 308.804683446884
• MDL: MFCD32068491
• CID: 5060973
• Update Time: 2025-06-15

2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-5-chloro-1,2,3,4-tetrahydrobenzo[b][1,7]naphthyridine
• SY254002
• 2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine

• MDL： MFCD32068491
• Inchi： 1S/C19H17ClN2/c20-19-15-8-4-5-9-17(15)21-18-13-22(11-10-16(18)19)12-14-6-2-1-3-7-14/h1-9H,10-13H2
• InChI Key： RVKSRNSODSVYKZ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2N=C2C=1CCN(CC1C=CC=CC=1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 4.2
• Topological Polar Surface Area: 16.1

2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine

Comprehensive Overview of 2-Benzyl-5-Chloro-3,4-Dihydro-1H-Benzo[b][1,7]Naphthyridine (CAS No. 214551-70-9)

2-Benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine (CAS No. 214551-70-9) is a heterocyclic organic compound with a unique structural framework, combining a benzyl group, a chloro substituent, and a fused naphthyridine core. This compound has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and optoelectronic materials. Its molecular formula, C₁₉H₁₅ClN₂, reflects its aromatic and nitrogen-rich nature, which contributes to its diverse reactivity and functionality.

The benzo[b][1,7]naphthyridine scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules targeting enzymes and receptors. Researchers have explored derivatives of this core for their potential in treating neurological disorders, inflammation, and infectious diseases. The presence of the chloro group at the 5-position enhances the compound's electronic properties, making it a valuable intermediate for further functionalization. Meanwhile, the benzyl moiety offers opportunities for structural diversification, enabling the tuning of lipophilicity and binding affinity.

In recent years, the demand for heterocyclic compounds like 2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine has surged, driven by advancements in high-throughput screening and fragment-based drug design. This compound's versatility aligns with trends in AI-driven drug discovery, where computational models predict its interactions with biological targets. Additionally, its potential role in organic semiconductors and light-emitting diodes (LEDs) has attracted attention from the materials science community, as researchers seek sustainable alternatives to traditional inorganic materials.

Synthetic routes to CAS No. 214551-70-9 typically involve multi-step reactions, including cyclization and substitution strategies. Key challenges include optimizing yield and purity while minimizing byproducts. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are critical for characterizing this compound. Environmental and safety considerations are also paramount, with green chemistry principles guiding modern synthesis protocols to reduce waste and energy consumption.

Frequently asked questions about 2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine include its solubility profile, stability under various conditions, and commercial availability. Researchers often inquire about its potential as a kinase inhibitor or its use in fluorescence-based assays. The compound's compatibility with cross-coupling reactions and catalysis is another area of interest, particularly for constructing complex molecular architectures. As the scientific community continues to explore its applications, CAS No. 214551-70-9 remains a focal point for innovation in both life sciences and materials engineering.

In summary, 2-benzyl-5-chloro-3,4-dihydro-1H-benzo[b][1,7]naphthyridine exemplifies the intersection of chemistry, biology, and technology. Its structural features and functional groups make it a compelling subject for interdisciplinary research, addressing contemporary challenges in drug development and advanced materials. With ongoing studies uncovering new properties and applications, this compound is poised to play a pivotal role in future scientific breakthroughs.